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Compound of Interest

Compound Name: MurA-IN-2

Cat. No.: B12399184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MurA-IN-2 is a potent, chloroacetamide-containing fragment that acts as an inhibitor of UDP-N-

acetylglucosamine enolpyruvyl transferase (MurA). The MurA enzyme is a key player in the

initial committed step of bacterial peptidoglycan biosynthesis, a pathway essential for the

integrity of the bacterial cell wall. As this pathway is absent in mammals, MurA represents a

prime target for the development of novel antibacterial agents. MurA-IN-2 demonstrates

inhibitory activity against this crucial enzyme and has shown potential as a lead compound in

antibacterial drug discovery programs. These application notes provide an overview of MurA-
IN-2's activity and detailed protocols for its evaluation in a research setting.

Data Presentation
The following tables summarize the available quantitative data for MurA-IN-2 and comparative

data for other MurA inhibitors.

Table 1: In Vitro Activity of MurA-IN-2
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Parameter Value Target/Organism Notes

IC50 39 µM MurA Enzyme

Half-maximal

inhibitory

concentration against

the purified enzyme.

[1]

Antibacterial Activity
Inhibits growth at 128

µg/mL

Staphylococcus

aureus ATCC29213

This is not a Minimum

Inhibitory

Concentration (MIC)

value.

Antibacterial Activity
Inhibits growth at 128

µg/mL

Escherichia coli

ATCC25922

This is not a Minimum

Inhibitory

Concentration (MIC)

value.[1]

MIC Not Reported
Various bacterial

strains

Specific MIC values

for MurA-IN-2 are not

readily available in the

public domain.

CC50 Not Reported Mammalian cell lines

Cytotoxicity data for

MurA-IN-2 is not

readily available in the

public domain.

Signaling Pathway and Experimental Workflows
To visualize the mechanism of action and experimental procedures, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12399184#mura-in-2-application-in-drug-discovery-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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